Cas no 2411252-26-9 (2-Chloro-N-[1-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]propanamide)

2-Chloro-N-[1-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]propanamide is a specialized organic compound featuring a triazolopyridine core with a chloro-substituted propanamide side chain. This structure confers potential reactivity and binding affinity, making it a candidate for pharmaceutical and agrochemical research. The chloro group enhances electrophilic properties, while the tetrahydrotriazolopyridine moiety may contribute to metabolic stability and bioavailability. Its precise molecular architecture suggests utility as an intermediate in synthesizing biologically active molecules, particularly in kinase inhibition or receptor modulation studies. The compound's defined stereochemistry and functional groups allow for selective derivatization, supporting its use in structure-activity relationship investigations. Proper handling under controlled conditions is advised due to its reactive chloroacetamide component.
2-Chloro-N-[1-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]propanamide structure
2411252-26-9 structure
Product Name:2-Chloro-N-[1-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]propanamide
CAS No:2411252-26-9
MF:C11H17ClN4O
MW:256.731880903244
CID:5360439
Update Time:2025-05-24

2-Chloro-N-[1-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]propanamide Chemical and Physical Properties

Names and Identifiers

    • Z3774855636
    • 2-chloro-N-(1-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)propanamide
    • 2-Chloro-N-[1-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]propanamide
    • Inchi: 1S/C11H17ClN4O/c1-7(12)11(17)13-8(2)10-15-14-9-5-3-4-6-16(9)10/h7-8H,3-6H2,1-2H3,(H,13,17)
    • InChI Key: LPIBGJSGJHWLGY-UHFFFAOYSA-N
    • SMILES: ClC(C)C(NC(C)C1=NN=C2CCCCN21)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 289
  • XLogP3: 0.7
  • Topological Polar Surface Area: 59.8

2-Chloro-N-[1-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]propanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7560512-0.05g
2-chloro-N-(1-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}ethyl)propanamide
2411252-26-9 95.0%
0.05g
$212.0 2025-02-24

2-Chloro-N-[1-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]propanamide Related Literature

Additional information on 2-Chloro-N-[1-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]propanamide

Compound CAS No. 2411252-26-9: 2-Chloro-N-[1-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]propanamide

Compound CAS No. 2411252-26-9, also known as N-[1-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]-2-chloropropanamide, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of amides, which are widely studied due to their versatile properties and roles in biological systems. The structure of this compound is characterized by a chloro group attached to a propanamide backbone, which is further linked to a complex bicyclic system containing a tetrahydrotriazolopyridine ring. This unique combination of functional groups and structural motifs makes it an intriguing subject for both academic and industrial investigations.

The synthesis of CAS No. 2411252-26-9 involves advanced organic chemistry techniques, including multi-component reactions and catalytic processes. Recent studies have highlighted the importance of optimizing synthetic pathways to enhance yield and purity while minimizing environmental impact. Researchers have explored the use of microwave-assisted synthesis and continuous flow chemistry to streamline the production of this compound. These methodologies not only improve efficiency but also align with the growing demand for sustainable chemical manufacturing practices.

One of the most promising applications of this compound lies in its potential as a pharmaceutical intermediate. The presence of a tetrahydrotriazolopyridine ring suggests that it may exhibit bioactive properties relevant to drug discovery. Recent computational studies have revealed that this compound could interact with key biological targets such as serotonin receptors, making it a candidate for the development of novel antidepressant or neuroprotective agents. Furthermore, its structural flexibility allows for further modification to enhance pharmacokinetic properties such as solubility and bioavailability.

In addition to its pharmaceutical potential, CAS No. 2411252-26-9 has shown promise in the field of materials science. Its ability to form stable amide bonds makes it a valuable component in the synthesis of advanced polymers and coatings. Recent research has demonstrated that this compound can be incorporated into biodegradable polymers for use in biomedical applications such as drug delivery systems and tissue engineering scaffolds.

The safety and toxicity profile of this compound have also been subjects of recent investigations. Studies conducted using in vitro models have indicated that it exhibits low cytotoxicity under standard experimental conditions. However, further research is required to fully understand its long-term effects on human health and the environment.

From an analytical standpoint, the characterization of CAS No. 2411252-26-9 has been significantly enhanced by modern spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide detailed insights into its molecular structure and conformational dynamics, which are critical for understanding its reactivity and functionality.

In conclusion, Compound CAS No. 2411252-26-9: N-[1-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]-propanamide chloro derivative represents a cutting-edge material with diverse applications across multiple disciplines. Its unique chemical structure and promising biological activity position it as a key player in future advancements in drug development and materials science.

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